![molecular formula C20H22N2O3 B2684233 N-(1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-methylbenzamide CAS No. 905686-66-0](/img/structure/B2684233.png)
N-(1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of related compounds involves the use of the N-(p-ethoxyphenyl) group on β-lactams, which can be oxidatively removed by ceric ammonium nitrate in good yield . The synthesis process involves standard [2+2] ketene-imine cycloadditions (Staudinger reaction). The effects of solvent, molar equivalent of CAN, and different temperatures have been investigated to establish optimum conditions .Molecular Structure Analysis
The molecular structure analysis of similar compounds shows that they crystallize in specific space groups with one molecule in the asymmetric unit . The crystal structure contains weak C–H···O intermolecular and C–H···N intramolecular H-bonds . Molecular parameters obtained from theoretical calculations are close to those from X-ray analysis .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of related compounds include the oxidative removal of the N-(p-ethoxyphenyl) group on β-lactams by ceric ammonium nitrate . This reaction yields N-dearylated 2-azetidinones in good to excellent yields .Scientific Research Applications
Radiolabeled Compounds for Receptor Imaging
Radiolabeled compounds, such as [11C]L-159,884, a nonpeptide angiotensin II antagonist, have been developed for angiotensin II, AT1 receptor imaging. These compounds, due to their potent and selective ligand properties for the AT1 receptor, represent potential tools for medical diagnostics and research (Hamill et al., 1996).
Pharmaceutical Impurities Identification
In the pharmaceutical industry, the identification and isolation of impurities are crucial for drug safety. Novel impurities of anti-diabetic drug Repaglinide have been detected and characterized, demonstrating the importance of advanced analytical techniques in ensuring drug purity and compliance with regulatory standards (Kancherla et al., 2018).
Antimicrobial Activity
A series of compounds have been synthesized and screened for their in vitro antibacterial and antifungal activities. This research contributes to the development of new therapeutic agents for treating microbial diseases, highlighting the potential of benzamide derivatives in antimicrobial drug discovery (Desai et al., 2013).
Neuroleptic Properties Exploration
The investigation of neuroleptic agents, such as N-(1-benzyl-3-pyrrolidinyl)-5-chloro-2-methoxy-4-methylaminobenzamide, has provided insights into their behavioral pharmacology and mechanism of action. These studies are significant for understanding the pharmacological properties of benzamide derivatives and their potential therapeutic applications (Kuribara & Tadokoro, 2004).
properties
IUPAC Name |
N-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]-3-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O3/c1-3-25-18-9-7-17(8-10-18)22-13-16(12-19(22)23)21-20(24)15-6-4-5-14(2)11-15/h4-11,16H,3,12-13H2,1-2H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJNTZTAQXSELNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2CC(CC2=O)NC(=O)C3=CC=CC(=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.